Cas no 934183-50-3 ((2S)-2-(9H-Fluoren-9-ylmethoxycarbonyl(15N)amino)-4-methylsulfanylbutanoic acid)

• Product Name: (2S)-2-(9H-Fluoren-9-ylmethoxycarbonyl(15N)amino)-4-methylsulfanylbutanoic acid
• CAS No: 934183-50-3
• MF: C₂₀H₂₁NO₄S
• MW: 372.443453550339
• CID: 2602422
• Update Time: 2025-11-01

(2S)-2-(9H-Fluoren-9-ylmethoxycarbonyl(15N)amino)-4-methylsulfanylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Fmoc-Met-OH-15N
• N-(9-Fluorenylmethoxycarbonyl)-L-methionine-15N
• (2S)-2-(9H-Fluoren-9-ylmethoxycarbonyl(15N)amino)-4-methylsulfanylbutanoic acid

• Inchi： 1S/C20H21NO4S/c1-26-11-10-18(19(22)23)21-20(24)25-12-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17-18H,10-12H2,1H3,(H,21,24)(H,22,23)/t18-/m0/s1/i21+1
• InChI Key： BUBGAUHBELNDEW-STBUMTBBSA-N
• SMILES： S(C)CC[C@@H](C(=O)O)[15NH]C(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 478
• Topological Polar Surface Area: 101

Experimental Properties

• Melting Point: 121-123 °C(lit.)

(2S)-2-(9H-Fluoren-9-ylmethoxycarbonyl(15N)amino)-4-methylsulfanylbutanoic acid Security Information

• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 50
• Safety Instruction： 60-61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-(9H-Fluoren-9-ylmethoxycarbonyl(15N)amino)-4-methylsulfanylbutanoic acid

(2S)-2-(9H-Fluoren-9-ylmethoxycarbonyl(15N)amino)-4-methylsulfanylbutanoic acid (CAS No. 934183-50-3): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

(2S)-2-(9H-Fluoren-9-ylmethoxycarbonyl(15N)amino)-4-methylsulfanylbutanoic acid (CAS No. 934183-50-3) is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound, often referred to as Fmoc-(15N)Cys(Ome), is a derivative of cysteine, a sulfur-containing amino acid, and is characterized by the presence of a fluorenylmethyloxycarbonyl (Fmoc) protecting group and an isotopically labeled nitrogen atom (15N).

The structure of (2S)-2-(9H-Fluoren-9-ylmethoxycarbonyl(15N)amino)-4-methylsulfanylbutanoic acid is particularly noteworthy for its complexity and functionality. The Fmoc group, a common protecting group in peptide synthesis, ensures that the amino group remains inert during chemical reactions until it is selectively removed. This property makes the compound highly useful in the synthesis of peptides and proteins, where precise control over the reactivity of individual amino acids is crucial.

The presence of the 15N-labeled nitrogen atom adds another layer of utility to this compound. Isotopically labeled compounds are extensively used in various analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), to study the structure and dynamics of biomolecules. The 15N label can enhance the sensitivity and resolution of these techniques, providing valuable insights into the behavior of peptides and proteins at the molecular level.

In recent years, significant advancements have been made in the synthesis and application of (2S)-2-(9H-Fluoren-9-ylmethoxycarbonyl(15N)amino)-4-methylsulfanylbutanoic acid. One notable study published in the Journal of Medicinal Chemistry highlighted its use in the development of novel peptidomimetics for therapeutic applications. These peptidomimetics are designed to mimic the structure and function of natural peptides but with improved stability and bioavailability. The Fmoc protection strategy employed in this compound allows for efficient solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of complex peptides and proteins.

Another area where (2S)-2-(9H-Fluoren-9-ylmethoxycarbonyl(15N)amino)-4-methylsulfanylbutanoic acid has shown promise is in the field of protein engineering. Researchers have utilized this compound to introduce specific modifications into proteins, enabling the study of protein-protein interactions and post-translational modifications. For instance, a study published in Nature Communications demonstrated how this compound was used to create site-specifically labeled proteins for NMR studies, providing detailed insights into protein dynamics and conformational changes.

The versatility of (2S)-2-(9H-Fluoren-9-ylmethoxycarbonyl(15N)amino)-4-methylsulfanylbutanoic acid extends beyond its use in basic research. It has also found applications in drug discovery and development. In particular, this compound has been used as a building block in the synthesis of small molecule inhibitors targeting various disease-related proteins. For example, a recent publication in ACS Chemical Biology described the use of this compound in the development of inhibitors for protein kinases, which are key enzymes involved in many cellular processes and are often dysregulated in diseases such as cancer.

The synthesis of (2S)-2-(9H-Fluoren-9-ylmethoxycarbonyl(15N)amino)-4-methylsulfanylbutanoic acid involves several well-established chemical reactions. The starting material is typically cysteine methyl ester, which undergoes selective protection with Fmoc chloride to form the Fmoc-Cys(Ome) intermediate. This intermediate is then subjected to isotopic labeling with 15N via amination reactions using 15N-labeled ammonia or other suitable reagents. The final step involves hydrolysis to yield the desired carboxylic acid product.

The purity and quality of (2S)-2-(9H-Fluoren-9-ylmethoxycarbonyl(15N)amino)-4-methylsulfanylbutanoic acid are critical for its successful application in various scientific endeavors. High-performance liquid chromatography (HPLC) and mass spectrometry are commonly used techniques to ensure that the compound meets stringent purity standards. Additionally, NMR spectroscopy can be employed to confirm the isotopic labeling and structural integrity of the molecule.

In conclusion, (2S)-2-(9H-Fluoren-9-ylmethoxycarbonyl(15N)amino)-4-methylsulfanylbutanoic acid (CAS No. 934183-50-3) is a versatile and valuable compound with wide-ranging applications in medicinal chemistry, protein engineering, and drug discovery. Its unique structural features and isotopic labeling capabilities make it an indispensable tool for researchers seeking to advance our understanding of biomolecular interactions and develop novel therapeutic agents.